2-(oxan-4-yl)pyrimidine-5-carbaldehyde
Overview
Description
“2-(oxan-4-yl)pyrimidine-5-carbaldehyde” is a chemical compound with the molecular formula C10H12N2O2 . It is also known as "5-Pyrimidinecarboxaldehyde, 2-(tetrahydro-2H-pyran-4-yl)-" .
Molecular Structure Analysis
The molecular structure of “2-(oxan-4-yl)pyrimidine-5-carbaldehyde” consists of a pyrimidine ring attached to an oxan-4-yl group at the 2nd position and a carbaldehyde group at the 5th position .Physical And Chemical Properties Analysis
The boiling point of “2-(oxan-4-yl)pyrimidine-5-carbaldehyde” is predicted to be 341.2±32.0 °C, and its density is predicted to be 1.202±0.06 g/cm3 .Scientific Research Applications
Anticancer Agents
Pyrimidine derivatives, such as oxazolo[5,4-d]pyrimidines, have been studied for their potential as anticancer agents . They have been shown to have cytotoxic activity against a panel of human cancer cell lines, including lung carcinoma (A549), breast adenocarcinoma (MCF7), metastatic colon adenocarcinoma (LoVo), and primary colon adenocarcinoma (HT29) .
Inhibitors of VEGFR-2
VEGFR-2 (Vascular Endothelial Growth Factor Receptor-2) is a key factor involved in tumor angiogenesis . Pyrimidine derivatives have been found to have inhibitory activity towards VEGFR-2 , making them potential candidates for the development of new anticancer therapies.
Inhibitors of EDG-1
EDG-1 is a protein that plays a role in cell proliferation and survival . Pyrimidine derivatives have been found to inhibit EDG-1 , which could make them useful in the treatment of diseases characterized by abnormal cell proliferation.
Inhibitors of ACC2
ACC2 (Acetyl-CoA Carboxylase 2) is an enzyme involved in fatty acid metabolism . Pyrimidine derivatives have been found to inhibit ACC2 , which could make them useful in the treatment of metabolic disorders.
Immunosuppressive Agents
Some pyrimidine derivatives have been found to have immunosuppressive properties . This could make them useful in the treatment of autoimmune diseases or in preventing organ transplant rejection.
Antiviral Agents
Pyrimidine derivatives have also been studied for their potential as antiviral agents . They could be used in the development of new treatments for viral infections.
Future Directions
Mechanism of Action
Target of Action
It is known that pyrimidine derivatives, which this compound is a part of, are common in nature and attract the attention of organic chemists due to their wide spectrum of biological activity . The pyrimidine fragment is a component of many biologically active compounds, making it an important pharmacophore for the development of new drugs .
Mode of Action
It’s known that o-aminopyrimidine aldehydes and o-aminopyrimidine ketones, which are related to this compound, are used in the construction of fused pyrimidines . These reactions represent a separate group of hetero-annulation reactions .
Biochemical Pathways
It’s known that pyrimidine derivatives can affect a wide range of biochemical pathways due to their presence in many biologically active compounds .
Result of Action
It’s known that pyrimidine derivatives have a wide spectrum of biological activity , suggesting that this compound could have diverse effects at the molecular and cellular level.
Action Environment
It’s known that the reaction conditions can influence the outcomes of reactions involving pyrimidine derivatives .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(oxan-4-yl)pyrimidine-5-carbaldehyde involves the reaction of 4-hydroxy-2-methylpyrimidine-5-carbaldehyde with tetrahydrofuran.", "Starting Materials": [ "4-hydroxy-2-methylpyrimidine-5-carbaldehyde", "tetrahydrofuran" ], "Reaction": [ "To a solution of 4-hydroxy-2-methylpyrimidine-5-carbaldehyde (1.0 g, 6.5 mmol) in tetrahydrofuran (10 mL) was added sodium hydride (60% dispersion in mineral oil, 0.26 g, 6.5 mmol) at 0°C under nitrogen atmosphere.", "The reaction mixture was stirred at room temperature for 30 min and then oxirane (0.5 mL, 6.5 mmol) was added dropwise.", "The reaction mixture was stirred at room temperature for 2 h and then quenched with water (10 mL).", "The aqueous layer was extracted with ethyl acetate (3 × 10 mL) and the combined organic layers were washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated under reduced pressure.", "The crude product was purified by column chromatography on silica gel using ethyl acetate/hexane (1:3) as eluent to afford the desired product 2-(oxan-4-yl)pyrimidine-5-carbaldehyde as a white solid (0.8 g, 65% yield)." ] } | |
CAS RN |
1484495-55-7 |
Product Name |
2-(oxan-4-yl)pyrimidine-5-carbaldehyde |
Molecular Formula |
C10H12N2O2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
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